(E)-4-Hydroxycrotonic Acid
(E)-4-Hydroxycrotonic Acid
4-Hydroxy-crotonic acid, also known as trans-4-hydroxycrotonate or 4-hydroxy-2-butenoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 4-Hydroxy-crotonic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Hydroxy-crotonic acid has been primarily detected in urine. Within the cell, 4-hydroxy-crotonic acid is primarily located in the cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
24587-49-3
VCID:
VC0029462
InChI:
InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h1-2,5H,3H2,(H,6,7)/b2-1+
SMILES:
C(C=CC(=O)O)O
Molecular Formula:
C4H6O3
Molecular Weight:
102.09 g/mol
(E)-4-Hydroxycrotonic Acid
CAS No.: 24587-49-3
Reference Standards
VCID: VC0029462
Molecular Formula: C4H6O3
Molecular Weight: 102.09 g/mol
| CAS No. | 24587-49-3 |
|---|---|
| Product Name | (E)-4-Hydroxycrotonic Acid |
| Molecular Formula | C4H6O3 |
| Molecular Weight | 102.09 g/mol |
| IUPAC Name | (E)-4-hydroxybut-2-enoic acid |
| Standard InChI | InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h1-2,5H,3H2,(H,6,7)/b2-1+ |
| Standard InChIKey | RMQJECWPWQIIPW-OWOJBTEDSA-N |
| Isomeric SMILES | C(/C=C/C(=O)O)O |
| SMILES | C(C=CC(=O)O)O |
| Canonical SMILES | C(C=CC(=O)O)O |
| Physical Description | Solid |
| Description | 4-Hydroxy-crotonic acid, also known as trans-4-hydroxycrotonate or 4-hydroxy-2-butenoate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 4-Hydroxy-crotonic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Hydroxy-crotonic acid has been primarily detected in urine. Within the cell, 4-hydroxy-crotonic acid is primarily located in the cytoplasm and adiposome. |
| Synonyms | trans-4-Hydroxycrotonic Acid; trans-γ-Hydroxycrotonic Acid; |
| PubChem Compound | 6155526 |
| Last Modified | Nov 11 2021 |
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